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Compound of Interest

Compound Name: 3,5,5-Trimethylmorpholin-2-one

CAS No.: 57765-62-5

Cat. No.: B1288416

Get Quote

Part 1: Executive Safety Assessment
3,5,5-Trimethylmorpholin-2-one (often an intermediate in the synthesis of nitroxide radical

scavengers or functionalized polyesters) presents a specific disposal challenge due to its dual

functionality: it contains a basic amine within a lactone (cyclic ester) ring.[1]

Unlike inert solvents, this molecule is chemically active. The lactone ring is susceptible to

hydrolytic ring-opening, particularly in the presence of acids or bases, which can generate

exothermic heat and transform the waste profile into an amino acid derivative. Therefore,

standard "solvent waste" protocols must be modified to ensure stability during storage and

transport.

Core Disposal Directive:

Primary Stream: High-Temperature Incineration (Chemical Waste).

Prohibited: Sanitary Sewer (Drain) disposal is strictly prohibited due to water solubility and

aquatic toxicity potential.
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Segregation: Must be segregated from strong acids, strong bases, and oxidizers to prevent

uncontrolled hydrolysis or polymerization.

Part 2: Chemical Profile & Hazard Logic
To dispose of this chemical safely, you must understand its reactivity profile. This is not just

"organic waste"; it is a reactive intermediate.

The Mechanism of Instability
The "2-one" suffix indicates a lactone. In the presence of moisture and a catalyst (acid/base),

the ring opens:[1]

Hydrolysis: The cyclic ester bond breaks.

Product Formation: This yields a linear amino acid or hydroxy-amino acid.

Risk: This reaction alters the pH of the waste container and can increase pressure if CO₂ is

evolved (depending on secondary reactions).

Property Value (Class Est.) Disposal Implication

Functional Group Cyclic Amino Ester
Susceptible to ring-opening

polymerization or hydrolysis.[1]

Physical State Solid or Viscous Liquid

May require dissolution in a

compatible solvent for transfer.

[1]

Water Solubility Miscible/Soluble
High Risk: Do not wash down

sinks.[1]

Flash Point >60°C (Estimated)
Treat as Combustible (Class

IIIA).[1]

Basicity Weak Base (Amine)
Incompatible with strong acids

(exothermic neutralization).[1]

Part 3: Step-by-Step Disposal Protocol
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Phase 1: Waste Characterization & Segregation
Objective: Prevent cross-reactivity in the waste container.

Isolate the Chemical: Do not mix 3,5,5-trimethylmorpholin-2-one with general

"halogenated waste" or "acid waste."

Select the Waste Stream:

Option A (Pure Substance): Solid waste container for incineration.

Option B (Solution): Non-halogenated organic solvent waste (Stream A).

Incompatibility Check: Ensure the receiving container does not contain:

Concentrated Hydrochloric/Sulfuric Acid (Triggers rapid hydrolysis/heat).

Strong Oxidizers (Permanganates, Peroxides) – Risk of fire.

Phase 2: Packaging & Containerization
Objective: Containment integrity.

Container Material: Use HDPE (High-Density Polyethylene) or Borosilicate Glass. Avoid

metal containers if the waste is potentially acidic or wet, as the hydrolysis products can be

corrosive.

Headspace: Leave at least 10% headspace in liquid containers to accommodate potential

expansion from thermal fluctuations or slow hydrolysis gas evolution.

Solvent Dilution (If Solid): If you have old, caked solid, dissolve it in a minimal amount of

Acetone or Ethyl Acetate before adding it to the liquid waste stream. This ensures it flows

into the incinerator nozzle properly.

Phase 3: Labeling & Handoff
Objective: Regulatory compliance (RCRA/local laws).
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Label Text: Write out the full chemical name: 3,5,5-Trimethylmorpholin-2-one. Do not use

abbreviations like "TMM" or project codes.

Hazard Checkboxes: Mark "Irritant" and "Combustible/Flammable."

RCRA Code: If the waste is a mixture with flammable solvents (Acetone/Methanol), assign

D001 (Ignitable). If pure, label as "Non-Regulated Chemical Waste for Incineration."

Part 4: Operational Workflow (Visualization)
The following diagram illustrates the decision logic for disposing of Morpholin-2-one derivatives.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1288416/docs?utm_src=pdf-body#3-5-5-trimethylmorpholin-2-one-proper-disposal-and-handling-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
3,5,5-Trimethylmorpholin-2-one

Determine Physical State

Solid / Caked Residue

Liquid / Solution

Dissolve in Acetone/EtOAc
(Facilitate Transfer)

Preferred

Segregation Check:
NO Acids, NO Oxidizers

Packaging:
HDPE or Glass Carboy

(Leave 10% Headspace)

Labeling:
Full Name + 'Irritant'

RCRA: D001 (if flammable mix)

Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and packaging of morpholinone waste streams.
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Part 5: Emergency Response & Spill Control
In the event of a spill in the laboratory, follow this immediate protocol.

Scenario Immediate Action Cleanup Material

Minor Spill (<50 mL)
Evacuate immediate area. Don

PPE (Nitrile gloves, goggles).

Absorb with Vermiculite or

Polypropylene pads.[1]

Major Spill (>500 mL)
Evacuate lab. Call EHS.

Ventilate area.[2]

Do not use water (spreads the

chemical).[1] Use dry

absorbent dikes.

Skin Contact
Remove contaminated clothing

immediately.[1][3][4]

Flush with water for 15

minutes. The amine moiety

can absorb transdermally.

Eye Contact
Critical: Immediate irrigation.[1]

[2][3][4]

Flush for 15 minutes. Lactones

can cause corneal damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://static.cymitquimica.com/products/TR/pdf/sds-M321055.pdf
https://www.fishersci.com/store/msds?partNumber=AC187970250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/95430.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/R_-3_5_5-trimethylpyrrolidin-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/R_-3_5_5-trimethylpyrrolidin-2-one
https://www.benchchem.com/product/b1288416/docs#3-5-5-trimethylmorpholin-2-one-proper-disposal-and-handling-procedures
https://www.benchchem.com/product/b1288416/docs#3-5-5-trimethylmorpholin-2-one-proper-disposal-and-handling-procedures
https://www.benchchem.com/product/b1288416/docs#3-5-5-trimethylmorpholin-2-one-proper-disposal-and-handling-procedures
https://www.benchchem.com/product/b1288416/docs#3-5-5-trimethylmorpholin-2-one-proper-disposal-and-handling-procedures
https://www.benchchem.com/product/b1288416?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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